Cas no 1227574-95-9 (4-(chloromethyl)-3-(trifluoromethyl)pyridine)

• Product Name: 4-(chloromethyl)-3-(trifluoromethyl)pyridine
• CAS No: 1227574-95-9
• MF: C₇H₅ClF₃N
• MW: 195.569511175156
• MDL: MFCD16608164
• CID: 1080042
• PubChem ID: 72212819
• Update Time: 2025-05-19

4-(chloromethyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-3-(trifluoromethyl)pyridine
• 1227574-95-9
• 4-chloromethyl-3-(trifluoromethyl)pyridine
• AB70983
• DEJPAWIQXGNIPJ-UHFFFAOYSA-N
• EN300-1935264
• SCHEMBL25688536
• DTXSID101256744

• MDL： MFCD16608164
• Inchi： 1S/C7H5ClF3N/c8-3-5-1-2-12-4-6(5)7(9,10)11/h1-2,4H,3H2
• InChI Key： DEJPAWIQXGNIPJ-UHFFFAOYSA-N
• SMILES： ClCC1C=CN=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 195.0062613g/mol
• Monoisotopic Mass: 195.0062613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12.9Ų

Additional information on 4-(chloromethyl)-3-(trifluoromethyl)pyridine

Comprehensive Overview of 4-(Chloromethyl)-3-(Trifluoromethyl)Pyridine: Synthesis, Applications, and Research Trends

4-(Chloromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1227574-95-9) is a structurally unique pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. The compound features a six-membered aromatic pyridine ring substituted with a chloromethyl group at the C-4 position and a trifluoromethyl group at the C-3 position. This dual substitution imparts distinct electronic and steric properties, making it a versatile scaffold for drug discovery and materials science applications.

The integration of both halogen atoms (chloride and trifluoromethyl) into the pyridine framework provides a platform for diverse chemical transformations. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel antiviral agents and kinase inhibitors. The presence of the trifluoromethyl group, known for its electron-withdrawing effect and metabolic stability, enhances the compound's pharmacokinetic profile when incorporated into pharmaceutical candidates.

In terms of synthetic methodology, modern approaches to prepare 4-(chloromethyl)-3-(trifluoromethyl)pyridine often involve transition-metal-catalyzed cross-coupling reactions. For instance, palladium-mediated chlorination strategies have been optimized to achieve high regioselectivity at the C-4 position while preserving the integrity of the trifluoromethyl substituent. These advancements align with green chemistry principles by minimizing byproduct formation and improving atom efficiency.

A notable application of this compound lies in its utility as a building block for fluorinated heterocycles, which are critical components in agrochemicals and pharmaceuticals. The trifluoromethylation reaction pathway enabled by this structure has been leveraged to develop compounds with enhanced lipophilicity and membrane permeability—key attributes for drug-like molecules targeting central nervous system disorders.

The biological activity of derivatives based on this scaffold has been extensively explored in preclinical studies. Research published in recent journals demonstrates that compounds derived from 4-(chloromethyl)-3-(trifluoromethyl)pyridine exhibit potent inhibition against protein kinases involved in cancer progression pathways such as EGFR (epidermal growth factor receptor) and JAK (Janus kinase). These findings underscore its potential as a lead structure for targeted therapy development.

In materials science applications, the compound serves as a precursor for functionalized polymers where its fluorinated architecture contributes to thermal stability and chemical resistance properties. Ongoing research focuses on tailoring its reactivity through strategic functionalization at both the chloroalkyl and trifluoromethyl positions to expand its applicability in high-performance materials.

The structural flexibility of this molecule also facilitates its use in click chemistry protocols, enabling rapid access to complex molecular architectures via copper(I)-catalyzed azide-alkyne cycloadditions or strain-promoted reactions with norbornene derivatives. This compatibility with modern synthetic methodologies enhances its value across interdisciplinary research domains.

An emerging area of investigation involves computational modeling studies that predict reaction outcomes when using this compound as an electrophilic partner in nucleophilic substitution reactions. Quantum mechanical calculations have provided insights into how subtle changes in solvent polarity or temperature affect regioselectivity during functionalization processes involving the chloroalkyl group.

Clinical-stage compounds bearing similar structural motifs have demonstrated improved solubility profiles compared to their non-fluorinated analogs, addressing common challenges associated with drug delivery systems. Researchers are particularly interested in how these fluorinated moieties influence metabolic clearance rates through cytochrome P450 enzyme interactions.

Safety assessments conducted under GLP (Good Laboratory Practice) guidelines indicate that while handling requires standard laboratory precautions due to its reactive nature, there is no evidence suggesting inherent toxicity when properly contained within chemical synthesis workflows or pharmaceutical formulations.

The global demand for fluorinated heterocycles continues to drive innovation around compounds like 4-(chloromethyl)-3-(trifluoromethyl)pyridine. Academic-industry collaborations are actively exploring scalable synthesis routes that maintain high purity standards essential for pharmaceutical manufacturing processes governed by ICH (International Council for Harmonisation) guidelines.